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Compound of Interest

Compound Name: AG-494

Cat. No.: B1664427

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation and application of a stock
solution for AG-494 (Tyrphostin B48), a potent inhibitor of the epidermal growth factor receptor
(EGFR) kinase and the Janus kinase (JAK)/signal transducer and activator of transcription
(STAT) pathway.[1][2][3]

Physicochemical and Solubility Data

Proper preparation of a stock solution is critical for experimental accuracy and reproducibility.
The following table summarizes the key quantitative data for AG-494.
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Property Value Source
CAS Number 133550-35-3 [1][2][4]
Molecular Formula C16H12N203 [1112]14]
Molecular Weight 280.28 g/mol [4]
Appearance Yellow solid [1]
Purity >98% [1][2]

Solubility in DMSO

14-25 mg/mL (approx. 50-89
mM)

[1]14]

Solubility in Ethanol

1-25 mg/mL (variable)

[1](21[4]

Solubility in DMF

30 mg/mL

[2]

Storage (Powder)

-20°C for up to 3 years

[4]

Storage (in Solvent)

-80°C for up to 1 year
(aliquoted)

[4]115]

Signaling Pathway Inhibition

AG-494 is widely used to study signaling pathways dependent on tyrosine kinases. While

initially identified as an EGFR inhibitor, it and its close analogs are also extensively used to

inhibit the JAK/STAT signaling pathway, which is crucial for cytokine signaling.[1][3][6] The

diagram below illustrates the canonical JAK/STAT pathway and the point of inhibition by AG-

494.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1664427#how-to-prepare-ag-494-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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